Cas no 40820-77-7 (METHACRYLOYL OXYETHYL TRIMETHYL AMMONIUM P-TOLUENESULFONATE)

• Product Name: METHACRYLOYL OXYETHYL TRIMETHYL AMMONIUM P-TOLUENESULFONATE
• CAS No: 40820-77-7
• MF: C₁₆H₂₅NO₅S
• MW: 343.438403844833
• CID: 926228
• PubChem ID: 6451650
• Update Time: 2025-04-19

METHACRYLOYL OXYETHYL TRIMETHYL AMMONIUM P-TOLUENESULFONATE Chemical and Physical Properties

Names and Identifiers

• METHACRYLOYL OXYETHYL TRIMETHYL AMMONIUM P-TOLUENESULFONATE
• 4-methylbenzenesulfonate,trimethyl-[2-(2-methylprop-2-enoyloxy)ethyl]azanium
• KCWJQYMVIPERDS-UHFFFAOYSA-M
• SCHEMBL1262969
• 40820-77-7
• TRIMETHYL[2-[(METHACRYLOYL)OXY]ETHYL]AMMONIUM TOLUENE-P-SULFONATE
• NS00089006
• EINECS 255-094-8
• Trimethyl(2-((methacryloyl)oxy)ethyl)ammonium toluene-p-sulphonate
• DTXSID50193810

• Inchi： 1S/C9H18NO2.C7H8O3S/c1-8(2)9(11)12-7-6-10(3,4)5;1-6-2-4-7(5-3-6)11(8,9)10/h1,6-7H2,2-5H3;2-5H,1H3,(H,8,9,10)/q+1;/p-1
• InChI Key： KCWJQYMVIPERDS-UHFFFAOYSA-M
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)[O-].O(C(C(=C)C)=O)CC[N+](C)(C)C

Computed Properties

• Exact Mass: 172.133754
• Monoisotopic Mass: 172.133754
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 26.3